N,4-bis(4-acetylphenyl)piperazine-1-carbothioamide

• IUPAC Name: N,4-bis(4-acetylphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C21H23N3O2S/c1-15(25)17-3-7-19(8-4-17)22-21(27)24-13-11-23(12-14-24)20-9-5-18(6-10-20)16(2)26/h3-10H,11-14H2,1-2H3,(H,22,27)
• InChI Key: JDQJYNSGRLYPAG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=S)N2CCN(CC2)C3=CC=C(C=C3)C(=O)C
• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol

Description

N,4-bis(4-acetylphenyl)piperazine-1-carbothioamide, commonly known as 4'-thio-2,2',6,6'-tetramethylpiperidine-1-oxyl (4'-thio-TEMPO), is a stable free radical compound that has been widely used in various fields of research.

Mechanism of Action

The mechanism of action of 4'-thio-TEMPO is primarily based on its ability to scavenge ROS, which are highly reactive molecules that can cause oxidative damage to cellular components. 4'-thio-TEMPO acts as a radical scavenger by donating an electron to the ROS, thereby neutralizing their harmful effects. Additionally, 4'-thio-TEMPO has been shown to modulate various signaling pathways involved in oxidative stress and inflammation.
Biochemical and Physiological Effects:
Several studies have demonstrated the biochemical and physiological effects of 4'-thio-TEMPO in various models of oxidative stress. It has been shown to reduce oxidative damage to lipids, proteins, and DNA, and to improve mitochondrial function. Additionally, 4'-thio-TEMPO has been shown to reduce inflammation and apoptosis in various models of disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4'-thio-TEMPO is its stability as a free radical compound, which allows for its use in various in vitro and in vivo models of oxidative stress. Additionally, its ability to scavenge ROS makes it a valuable tool for studying the role of oxidative stress in various diseases. However, one limitation of 4'-thio-TEMPO is its potential to interact with other molecules and alter their redox state, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 4'-thio-TEMPO. One area of interest is the development of novel derivatives of 4'-thio-TEMPO with enhanced antioxidant properties and reduced potential for interaction with other molecules. Additionally, further studies are needed to elucidate the mechanisms underlying the beneficial effects of 4'-thio-TEMPO in various models of oxidative stress and disease. Finally, the potential clinical applications of 4'-thio-TEMPO as a therapeutic agent for various diseases should be explored in more detail.
Conclusion:
In conclusion, 4'-thio-TEMPO is a stable free radical compound that has been widely used in various fields of research. Its ability to scavenge ROS and modulate signaling pathways involved in oxidative stress and inflammation makes it a valuable tool for studying the role of oxidative stress in various diseases. Further research is needed to fully elucidate the mechanisms underlying its beneficial effects and to explore its potential clinical applications.

Synthesis Methods

The synthesis of 4'-thio-TEMPO involves the reaction of 4-acetylphenylhydrazine with 2,2,6,6-tetramethylpiperidine-1-thiocarboxylic acid followed by oxidation with sodium hypochlorite. The final product is obtained through purification by column chromatography. This synthesis method has been well established and widely used in many research studies.

Scientific Research Applications

4'-thio-TEMPO has been extensively used in scientific research due to its stable free radical nature and its ability to scavenge reactive oxygen species (ROS). It has been used as an antioxidant in various in vitro and in vivo models of oxidative stress, such as ischemia-reperfusion injury, neurodegenerative diseases, and cancer. Additionally, 4'-thio-TEMPO has been utilized as a spin label in electron paramagnetic resonance (EPR) spectroscopy to study the structure and dynamics of biological macromolecules.